Cas no 1043884-49-6 (19-Azido-2,5,8,11,14,17-hexaoxanonadecane)

• Product Name: 19-Azido-2,5,8,11,14,17-hexaoxanonadecane
• CAS No: 1043884-49-6
• MF: C₁₃H₂₇N₃O₆
• MW: 321.369983911514
• MDL: MFCD20926397
• CID: 4569432
• PubChem ID: 60146162
• Update Time: 2025-06-08

19-Azido-2,5,8,11,14,17-hexaoxanonadecane Chemical and Physical Properties

Names and Identifiers

• MPEG6-N3
• m-PEG6-Azide
• azido-mPEG6
• KM4688
• 1-azido-2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethane
• SCHEMBL13554678
• BP-20456
• 1043884-49-6
• BT-0106
• DA-65653
• 19-Azido-2,5,8,11,14,17-hexaoxanonadecane
• CS-0065796
• MFCD20926397
• AKOS037649484
• HY-115374
• C70126

• MDL： MFCD20926397
• Inchi： 1S/C13H27N3O6/c1-17-4-5-19-8-9-21-12-13-22-11-10-20-7-6-18-3-2-15-16-14/h2-13H2,1H3
• InChI Key： MACROZUHOZGXJL-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCN=[N+]=[N-])CCOCCOCCOC

Computed Properties

• Exact Mass: 321.18998559 g/mol
• Monoisotopic Mass: 321.18998559 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 18
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.7
• Molecular Weight: 321.37

19-Azido-2,5,8,11,14,17-hexaoxanonadecane Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 19-Azido-2,5,8,11,14,17-hexaoxanonadecane

Introduction to 19-Azido-2,5,8,11,14,17-hexaoxanonadecane (CAS No. 1043884-49-6) and Its Emerging Applications in Chemical Biology

19-Azido-2,5,8,11,14,17-hexaoxanonadecane, identified by the chemical compound code CAS No. 1043884-49-6, is a highly specialized oligoether derivative that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules known as azido-functionalized macrocyclic ethers, which are characterized by the presence of azide (-N₃) groups at specific positions within their macrocyclic backbone. The precise arrangement of these functional groups imparts distinct reactivity and binding capabilities, making this compound a valuable tool in various biochemical and pharmaceutical applications.

The nomenclature of 19-Azido-2,5,8,11,14,17-hexaoxanonadecane reflects its molecular architecture: a nonadecane backbone (19 carbon atoms) with six ether oxygen atoms (-O-) and six azido substituents (-N₃) strategically positioned. This structural motif is designed to enhance solubility in both aqueous and organic environments while maintaining sufficient rigidity to interact with biological targets. The presence of multiple azide groups makes it particularly useful for applications involving click chemistry and bioconjugation techniques.

In recent years, the field of chemical biology has seen a surge in the use of azido-containing compounds due to their versatility in post-synthetic modifications. The azide group is a well-established handle for copper-free click reactions (e.g., Cu(I)-catalyzed azide-alkyne cycloaddition), which have become indispensable in drug discovery and biomolecular labeling. 19-Azido-2,5,8,11,14,17-hexaoxanonadecane leverages this reactivity by serving as a precursor for synthesizing novel probes and therapeutics that require site-specific functionalization.

One of the most compelling aspects of 19-Azido-2,5,8,11,14,17-hexaoxanonadecane is its potential in the development of targeted drug delivery systems. The macrocyclic structure allows for tunable interactions with biological membranes and receptors, while the azide groups provide opportunities for selective labeling or cross-linking. Recent studies have demonstrated its utility in creating stimuli-responsive nanoparticles that can release payloads in response to specific enzymatic or environmental triggers. This approach holds promise for enhancing the efficacy of treatments while minimizing off-target effects.

The compound's application in imaging technologies has also been explored extensively. By conjugating fluorescent or luminescent tags to the azide-functionalized oligoether backbone, researchers have developed high-resolution probes for cellular imaging. These probes are particularly useful for tracking dynamic processes within living cells, such as protein trafficking or metabolic pathways. The stability and biocompatibility of 19-Azido-2,5,8,11,14,17-hexaoxanonadecane make it an ideal candidate for long-term imaging studies.

Another emerging area where this compound has shown promise is in the synthesis of bioactive peptides and peptidomimetics. The macrocyclic ether framework can mimic natural cyclic peptides while offering greater chemical stability and synthetic accessibility. By incorporating azide groups into the design, researchers can introduce clickable handles that facilitate further derivatization without compromising the molecule's overall integrity. This has opened new avenues for designing peptidomimetics with enhanced binding affinity and selectivity.

The role of 19-Azido-2,5,8,11,14,17-hexaoxanonadecane in modulating enzyme activity has not been overlooked either. Its ability to interact with enzyme active sites or allosteric pockets can be exploited to develop inhibitors or activators with high specificity. Preliminary computational studies suggest that this compound can disrupt protein-protein interactions by occupying critical binding pockets within target enzymes. Such insights are valuable for designing small-molecule modulators with therapeutic potential.

The synthesis of 19-Azido-2,5,8,11,14，17-hexaoxanonadecane involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include ring formation via polycondensation reactions followed by selective introduction of azide groups at predetermined positions. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes for this compound.

In conclusion,19-Azido-2，5，8，11，14，17-hexaoxanonadecane (CAS No. 1043884-49-6) represents a cutting-edge tool in chemical biology with broad applications across drug discovery、biomolecular imaging、and peptide chemistry。 Its unique structural features—particularly the strategic placement of azide groups—make it an invaluable intermediate for constructing complex biomolecules with tailored functionalities。 As research continues to uncover new ways to harness its potential，this compound is poised to play an increasingly significant role in advancing our understanding of biological systems and developing innovative therapeutic strategies。